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Compound Name: Neoeuonymine

Cat. No.: B12781512

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic and naturally sourced
Euonymine, a complex sesquiterpene alkaloid with significant biological activities. While a
direct, data-driven comparison of efficacy is currently limited by the novelty of its total
synthesis, this document outlines the available information on both forms, including a detailed
look at the first successful total synthesis, the known biological activities of the natural
compound, and the experimental protocols relevant to its study.

Introduction to Euonymine

Euonymine is a highly oxygenated sesquiterpene alkaloid naturally found in plants of the
Celastraceae family, such as Tripterygium wilfordii. It belongs to the dihydro-3-agarofuran
family of natural products, which are known for their complex structures and diverse biological
activities. Natural Euonymine has garnered interest in the scientific community for its potential
therapeutic applications, notably its anti-HIV and P-glycoprotein (P-gp) inhibitory effects.[1][2]
The recent achievement of its total synthesis opens new avenues for further research,
including the potential for analog synthesis and a more controlled study of its biological
functions.

The Dawn of Synthetic Euonymine: A Landmark in
Chemical Synthesis
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The complex structure of Euonymine, with its 11 contiguous stereocenters and a macrocyclic
bislactone ring, presented a formidable challenge to synthetic chemists for decades. In 2021,
the research group of Masayuki Inoue at the University of Tokyo reported the first-ever total
synthesis of Euonymine.[1][2] This groundbreaking work not only confirmed the absolute
configuration of the natural product but also provided a blueprint for the synthesis of related
complex natural products and their analogs.

Experimental Workflow for the Total Synthesis of
Euonymine

The successful synthesis of Euonymine by Inoue and his team involved a multi-step process.
Below is a simplified workflow diagram illustrating the key stages of this synthetic route.
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Simplified Workflow of Euonymine Total Synthesis
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Potential Mechanisms of P-gp Inhibition by Euonymine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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